LINALYL CAPRYLATE
LINALYL CAPRYLATE
Linalyl caprylate, also known as fema 2644 or linalyl octanoate, belongs to the class of organic compounds known as acyclic monoterpenoids. These are monoterpenes that do not contain a cycle. Linalyl caprylate is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, linalyl caprylate is primarily located in the membrane (predicted from logP) and cytoplasm. Linalyl caprylate is a sweet, dry, and fruity tasting compound that can be found in herbs and spices. This makes linalyl caprylate a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
10024-64-3
VCID:
VC0161862
InChI:
InChI=1S/C18H32O2/c1-6-8-9-10-11-14-17(19)20-18(5,7-2)15-12-13-16(3)4/h7,13H,2,6,8-12,14-15H2,1,3-5H3
SMILES:
CCCCCCCC(=O)OC(C)(CCC=C(C)C)C=C
Molecular Formula:
C18H32O2
Molecular Weight:
280.4 g/mol
LINALYL CAPRYLATE
CAS No.: 10024-64-3
Main Products
VCID: VC0161862
Molecular Formula: C18H32O2
Molecular Weight: 280.4 g/mol
| CAS No. | 10024-64-3 |
|---|---|
| Product Name | LINALYL CAPRYLATE |
| Molecular Formula | C18H32O2 |
| Molecular Weight | 280.4 g/mol |
| IUPAC Name | 3,7-dimethylocta-1,6-dien-3-yl octanoate |
| Standard InChI | InChI=1S/C18H32O2/c1-6-8-9-10-11-14-17(19)20-18(5,7-2)15-12-13-16(3)4/h7,13H,2,6,8-12,14-15H2,1,3-5H3 |
| Standard InChIKey | OJKMRECJBIPPRG-UHFFFAOYSA-N |
| SMILES | CCCCCCCC(=O)OC(C)(CCC=C(C)C)C=C |
| Canonical SMILES | CCCCCCCC(=O)OC(C)(CCC=C(C)C)C=C |
| Density | d 0.88 0.877-0.883 |
| Physical Description | Liquid colourless, oily liquid |
| Description | Linalyl caprylate, also known as fema 2644 or linalyl octanoate, belongs to the class of organic compounds known as acyclic monoterpenoids. These are monoterpenes that do not contain a cycle. Linalyl caprylate is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, linalyl caprylate is primarily located in the membrane (predicted from logP) and cytoplasm. Linalyl caprylate is a sweet, dry, and fruity tasting compound that can be found in herbs and spices. This makes linalyl caprylate a potential biomarker for the consumption of this food product. |
| Solubility | insoluble in water; soluble in alcohol |
| PubChem Compound | 61435 |
| Last Modified | Nov 11 2021 |
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